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Compound of Interest

Compound Name: 4-(Morpholinomethyl)piperidin-4-ol

CAS No.: 885654-56-8

Cat. No.: B1416224

Get Quote

Abstract
The characterization of 4-(Morpholinomethyl)piperidin-4-ol (CAS 135323-95-6) presents a

distinct analytical challenge due to its high polarity, lack of significant UV chromophores, and

the presence of two basic nitrogen centers.[1] This application note details a multi-modal

analytical strategy, moving beyond traditional Reverse Phase HPLC-UV. We define a primary

protocol using HILIC-CAD (Charged Aerosol Detection) for purity and assay, and an orthogonal

GC-MS method utilizing silylation for structural confirmation.[1] This guide is designed for

pharmaceutical development environments requiring strict adherence to ICH Q2(R2) validation

principles.

The Analytical Challenge
4-(Morpholinomethyl)piperidin-4-ol is a critical intermediate in the synthesis of PARP

inhibitors and other kinase-targeting therapeutics.[1] Its structure combines a secondary amine

(piperidine), a tertiary amine (morpholine), and a tertiary alcohol.
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Key Obstacles:

UV Invisibility: The molecule lacks a conjugated

-system, rendering standard UV detection (254 nm) impossible and low-wavelength
detection (205-210 nm) unreliable due to solvent cutoff noise.[1]

Retention Issues: The high polarity (LogP

0.3) causes the analyte to elute in the void volume of standard C18 columns.

Peak Tailing: Uncapped silanols on silica columns interact strongly with the basic amines,

leading to severe peak asymmetry.[1]

Physicochemical Profile
Property Value / Characteristic Analytical Implication

Molecular Formula MW: 200.28 g/mol

pKa (Predicted)
10.2 (Piperidine),

6.0 (Morpholine)

Requires high pH buffers or

HILIC mode for retention.[1]

Solubility
High: Water, Methanol, DMSO.

Low: Hexane.[1]

Diluent must be compatible

with HILIC (high organic).[1]

H-Bond Donors 2 (NH, OH)

Susceptible to silanol

interactions; requires end-

capped columns.[1]

Chirality Achiral (Plane of symmetry)
No chiral chromatography

required.[1]

Strategic Analysis Workflow
The following decision tree illustrates the logic for selecting the appropriate detection method

based on the analytical goal.
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Start: 4-(Morpholinomethyl)piperidin-4-ol Sample

Define Analytical Goal

Purity / Assay (Quantitation) Structural ID / Impurity Profiling

Is UV Detection Viable? Method B: GC-MS
(Derivatization Required)

Method C: 1H/13C NMR
(Definitive ID)

Method A: HILIC-CAD
(Primary Protocol)

No (Lack of Chromophore)

Click to download full resolution via product page

Figure 1: Analytical decision matrix selecting HILIC-CAD for quantitation and GC-MS/NMR for

identification.

Method A: HILIC-CAD (Primary Protocol)[1]
Rationale: Hydrophilic Interaction Liquid Chromatography (HILIC) retains polar amines by

creating a water-rich layer on the stationary phase.[1][2] Charged Aerosol Detection (CAD) is

chosen over UV because it is a universal mass-sensitive detector, ideal for non-chromophoric

species.[1]

Chromatographic Conditions
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Parameter Setting

Column
Waters XBridge Amide or TSKgel Amide-80 (3.5

µm, 4.6 x 150 mm)

Mobile Phase A
10 mM Ammonium Formate in Water (pH 3.0

adjusted with Formic Acid)

Mobile Phase B Acetonitrile (LC-MS Grade)

Flow Rate 0.8 mL/min

Column Temp 35°C

Detector
Charged Aerosol Detector (CAD).[1][3] Evap

Temp: 35°C.

Injection Vol 5 µL

Diluent
80:20 Acetonitrile:Water (Must match initial

gradient to prevent peak distortion)

Gradient Program[1]
0.0 min: 90% B (High organic for retention)

10.0 min: 60% B[1]

12.0 min: 60% B[1]

12.1 min: 90% B[1]

20.0 min: 90% B (Re-equilibration is critical in HILIC)

Technical Insight
The ammonium formate buffer is essential.[1] It provides counter-ions to suppress ion-

exchange interactions between the protonated amine of the analyte and the residual silanols

on the silica surface, ensuring sharp peak shape.

Method B: GC-MS (Orthogonal Identification)[1]
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Rationale: Gas Chromatography provides orthogonal separation selectivity to LC.[1] However,

the hydroxyl and amine groups cause hydrogen bonding with the column phase, leading to

tailing. Silylation is required to mask these polar groups.[1]

Derivatization Protocol (Silylation)
We utilize BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) with 1% TMCS

(Trimethylchlorosilane) as a catalyst.[1]

1. Dissolve Sample
(1 mg/mL in Dry Pyridine)

2. Add Reagent
(50 µL BSTFA + 1% TMCS)

3. Reaction
(Heat at 60°C for 30 min)

4. Analysis
(Inject 1 µL into GC-MS)

Click to download full resolution via product page

Figure 2: Workflow for the conversion of polar functional groups to volatile Trimethylsilyl (TMS)

ethers/amines.

GC-MS Parameters
Column: DB-5ms or Rxi-5Sil MS (30m x 0.25mm x 0.25µm).[1]

Carrier Gas: Helium at 1.0 mL/min (Constant Flow).[1]

Inlet: 260°C, Split 20:1.[1]

Oven Program:

Initial: 80°C (Hold 1 min)

Ramp: 15°C/min to 300°C

Hold: 5 min

MS Source: EI (70 eV), Source Temp 230°C.[1]

Target Ions: Look for [M-15]+ (Loss of methyl from TMS) and m/z 73 (TMS group).[1]

Method C: NMR Characterization[1]
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For absolute structural confirmation, NMR is the gold standard.

Solvent: DMSO-d6 or

.

1H NMR Expectations (DMSO-d6):

4.5 ppm: Singlet (OH group, if not exchanging).[1]

3.5-3.6 ppm: Multiplet (Morpholine

).[1]

2.2-2.4 ppm: Multiplet (Morpholine

and Piperidine ring protons).[1]

2.1 ppm: Singlet (Methylene bridge between rings).[1]

13C NMR Expectations:

Look for the quaternary carbon (C-OH) shift around 65-70 ppm.[1]

Morpholine ether carbons around 66 ppm.[1]

Validation Framework (ICH Q2 R2)
To validate the HILIC-CAD method for release testing, follow the ICH Q2(R2) guidelines.
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Validation Parameter
Acceptance Criteria
(Typical)

Protocol Note

Specificity

Resolution > 1.5 between

analyte and known impurities

(e.g., Morpholine).[1]

Inject individual impurities to

confirm retention times.[1]

Linearity

CAD response is curvilinear;

use a quadratic fit or log-log

plot.[1]

Accuracy 90% - 110% recovery
Spiked recovery at 80%,

100%, and 120% levels.[1]

Precision
RSD < 2.0% (System), < 3.0%

(Method)

6 replicate injections of

standard.

LOD/LOQ
S/N > 3 (LOD), S/N > 10

(LOQ)
Critical for impurity control.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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